1-trityl-1H-imidazol-4-amine

• IUPAC Name: 1-tritylimidazol-4-amine
• InChI: InChI=1S/C22H19N3/c23-21-16-25(17-24-21)22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H,23H2
• InChI Key: RCJCNSQHHMJLRL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C=C(N=C4)N
• Molecular Formula: C22H19N3
• Molecular Weight: 325.4 g/mol

Description

“1-trityl-1H-imidazol-4-amine” is a chemical compound with the molecular formula C22H19N3. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a key component in many functional molecules used in a variety of applications.

Synthesis Analysis

The synthesis of imidazoles, including “1-trityl-1H-imidazol-4-amine”, has been a topic of interest in recent years. One method involves a one-pot oxidative condensation of ketones and amidines. This process uses molecular oxygen to oxidize the α-keto carbon to a diketone in situ, which then cyclizes under basic conditions to produce tri-substituted imidazol-4-ones.

Molecular Structure Analysis

The molecular structure of “1-trityl-1H-imidazol-4-amine” is characterized by the presence of an imidazole ring, which is a five-membered heterocyclic ring containing two non-adjacent nitrogen atoms. The compound also contains a trityl group, which is a triphenylmethyl group.

Chemical Reactions Analysis

Imidazole derivatives, including “1-trityl-1H-imidazol-4-amine”, are known to participate in a variety of chemical reactions. For instance, a one-pot, four-component synthesis of 1,2,4-trisubstituted 1H-imidazoles was achieved by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions.

Scientific Research Applications

Synthesis Processes

• Catalysis in Synthesis : Trityl chloride, closely related to 1-trityl-1H-imidazol-4-amine, has been found to efficiently catalyze the synthesis of 1,2,4,5-tetrasubstituted imidazoles, a process valuable in organic chemistry (Moosavi‐Zare et al., 2014).
• Nitrogen-Rich Compounds : Research has demonstrated the preparation of nitrogen-rich compounds like imidazole, 1,2,4-triazole, and tetrazole-based molecules, which have potential applications in gas generators (Srinivas et al., 2014).

Material Studies

• Metal-Organic Frameworks (MOFs) : A study focused on the synthesis of metal-organic frameworks using a ligand related to 1-trityl-1H-imidazol-4-amine. These frameworks exhibit unique structural properties and potential applications in gas adsorption and photocatalysis (Fu et al., 2014).
• Organic Light Emitting Diodes (OLEDs) : Research on star-shaped conjugated materials integrating phenanthroimidazole arms into a triphenylamine core, related to 1-trityl-1H-imidazol-4-amine, showed promising results for OLED applications (Tagare et al., 2018).
• Electrochemical Applications : MOFs involving components related to 1-trityl-1H-imidazol-4-amine have been studied for their potential as battery-type electrode materials for charge storage (Wang et al., 2019).

Safety And Hazards

While specific safety data for “1-trityl-1H-imidazol-4-amine” is not available, it’s important to handle all chemical substances with care. Always follow safety guidelines, use appropriate personal protective equipment, and work in a well-ventilated area.

Future Directions

Recent advances in the synthesis of imidazoles highlight the potential for further development and application of these compounds. The regiocontrolled synthesis of substituted imidazoles, including “1-trityl-1H-imidazol-4-amine”, is a promising area of research. Future challenges include improving the functional group compatibility of the process and resultant substitution patterns around the ring.